2-Amino-4,6-dihydroxyquinoline
Overview
Description
2-Amino-4,6-dihydroxyquinoline is a chemical compound with the molecular formula C9H8N2O2 . It is also known by its IUPAC name 2-amino-6-hydroxy-1H-quinolin-4-one .
Molecular Structure Analysis
The molecular structure of this compound includes a quinoline backbone with amino and hydroxy functional groups at the 2, 4, and 6 positions .Scientific Research Applications
Anticancer and Antimicrobial Applications
- Anticancer and Antimicrobial Activities: A study by Şener et al. (2018) demonstrated the synthesis of 2,4-dihydroxyquinoline derived disazo dyes with notable DNA protection, antimicrobial, and anticancer activities. These compounds showed potential as drugs or drug additives, effective against bacterial and cancer cell lines (Şener et al., 2018).
Microbial Metabolism
- Role in Microbial Metabolism: Zhang et al. (2008) identified that 2,4-Dihydroxyquinoline (DHQ) is a key extracellular metabolite of Pseudomonas aeruginosa. This compound, produced via PqsD, an enzyme essential for Pseudomonas quinolone signal synthesis, plays a significant role in the microbial lifecycle (Zhang et al., 2008).
Chemical Synthesis and Applications
- Nanocatalyst Synthesis: Aghazadeh and Nikpassand (2019) explored the use of 2-Amino glucose as a substrate for synthesizing magnetically recoverable nanocatalysts. This study highlights the potential of 2-Amino-4,6-dihydroxyquinoline derivatives in green chemistry applications (Aghazadeh & Nikpassand, 2019).
Fluorescence Applications
- **Fluorescence Propertiesand Probes:** Motyka et al. (2011) investigated the fluorescence properties of 2-(4-Amino-substituted-3-nitrophenyl)-3-hydroxyquinolin-4(1H)-ones. These compounds, with their potential as molecular fluorescent probes, could be valuable in biochemical and medical research (Motyka et al., 2011).
Corrosion Inhibition
- Corrosion Inhibition in Metals: Erdoğan et al. (2017) conducted a computational study on novel quinoline derivatives, including this compound, as corrosion inhibitors for iron. This study suggests the effectiveness of these compounds in protecting metals from corrosion, emphasizing their utility in industrial applications (Erdoğan et al., 2017).
Structural and Chemical Analysis
- Crystallographic Studies: Cardellini et al. (1994) explored the crystal structures of chlorinated 1,2-dihydro-2,2-diphenylquinoline derivatives, which are structurally similar to 1,2-dihydroquinolines used as antioxidants in plastics and rubbers. This research offers insight into the structural properties of such compounds, relevant in material science (Cardellini et al., 1994).
Future Directions
Future research could focus on the synthesis and characterization of 2-Amino-4,6-dihydroxyquinoline, as well as its potential applications in various fields. For instance, related compounds such as 2-amino-4,6-diphenylnicotinonitriles have been studied for their cytotoxicity against breast cancer cell lines and photophysical properties .
properties
IUPAC Name |
2-amino-6-hydroxy-1H-quinolin-4-one | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8N2O2/c10-9-4-8(13)6-3-5(12)1-2-7(6)11-9/h1-4,12H,(H3,10,11,13) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TXCSYWBXIXHATE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1O)C(=O)C=C(N2)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80704478 | |
Record name | 2-Amino-6-hydroxyquinolin-4(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80704478 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
176.17 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
42712-42-5 | |
Record name | 2-Amino-6-hydroxyquinolin-4(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80704478 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.